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Compound of Interest

Compound Name: Erinacin B

Cat. No.: B1241500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Erinacin B and other compounds known to

induce Nerve Growth Factor (NGF) synthesis. The following sections detail quantitative data on

their efficacy, the experimental protocols used for their evaluation, and the signaling pathways

through which they exert their neurotrophic effects.

Quantitative Comparison of NGF-Inducing Activity
The efficacy of various natural compounds in stimulating the secretion of Nerve Growth Factor

(NGF) has been assessed in numerous in vitro studies. The data presented below summarizes

the quantitative findings from key experiments, offering a comparative overview of their

potency. It is important to note that experimental conditions, such as cell lines, compound

concentrations, and assay durations, can vary between studies, which should be considered

when making direct comparisons.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1241500?utm_src=pdf-interest
https://www.benchchem.com/product/b1241500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Class

Specific
Compound

Concentrati
on

Cell Line
NGF
Secretion
(pg/mL)

Reference

Cyathane

Diterpenoid
Erinacine A 1.0 mM

Mouse

astroglial

cells

250.1 ± 36.2 [1]

Erinacine B 1.0 mM

Mouse

astroglial

cells

129.7 ± 6.5 [1]

Erinacine C 1.0 mM

Mouse

astroglial

cells

299.1 ± 59.6 [1]

Erinacine E 5.0 mM

Mouse

astroglial

cells

105.0 ± 5.2 [2]

Erinacine F 5.0 mM

Mouse

astroglial

cells

175.0 ± 5.2 [2]

Scabronine A
Concentratio

n-dependent

1321N1

human

astrocytoma

Increased

secretion
[1]

Scabronine G 100 µM

1321N1

human

astrocytoma

Significantly

increased
[3]

Aromatic

Compound
Hericenone C 33 µg/mL

Mouse

astroglial

cells

23.5 ± 1.0 [4]

Hericenone D 33 µg/mL

Mouse

astroglial

cells

10.8 ± 0.8 [4]

Hericenone E 33 µg/mL Mouse

astroglial

13.9 ± 2.1 [4]
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cells

Hericenone H 33 µg/mL

Mouse

astroglial

cells

45.1 ± 1.1 [4]

Catecholamin

e

Epinephrine

(Positive

Control)

33 µg/mL

Mouse

astroglial

cells

69.2 ± 17.2 [2]

Norepinephri

ne
0.05-0.2 mM

Mouse L-M

cells

3-20 fold

increase
[5]

Plant-derived

Bacosides

(from Bacopa

monnieri)

Not specified

Spleen of

female Wistar

rats

Increased

expression
[6]

Signaling Pathways of NGF Induction
The induction of NGF by these compounds is mediated by distinct intracellular signaling

cascades. Understanding these pathways is crucial for elucidating their mechanisms of action

and for the development of targeted therapeutics.

Erinacine-Induced Signaling Pathway
Erinacines, including Erinacin B, have been shown to stimulate NGF synthesis in astrocytes

primarily through the activation of the c-Jun N-terminal kinase (JNK) pathway. This leads to the

phosphorylation of c-Jun, a transcription factor that subsequently enhances the transcription of

the NGF gene.[7][8]

Astrocyte

Erinacin B JNK
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Erinacin-induced NGF synthesis pathway.

Hericenone-Induced Signaling Pathway
Hericenones potentiate NGF-induced neuritogenesis through the activation of the TrkA receptor

and its downstream signaling pathways, including the MEK/ERK and PI3K/Akt pathways.[9][10]

Hericenone E, in particular, has been shown to stimulate NGF secretion and increase the

phosphorylation of ERK and Akt.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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